Cas no 339-16-2 (all-trans-Retinoic Acid Methyl Ester)
339-16-2 structure
Product Name:all-trans-Retinoic Acid Methyl Ester
CAS No:339-16-2
MF:C21H30O2
MW:314.461706638336
CID:311573
PubChem ID:5378821
Update Time:2025-04-19
all-trans-Retinoic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Retinoic acid, methylester
- all-trans-Retinoic Acid Methyl Ester
- all-trans Retinoic Acid Methyl Ester
- all-trans-Retinoic A
- all-trans-Methylretinoate
- Methyl all-trans-retinoate
- Methyl retinoate
- Retinoic acid,methyl ester,all-trans
- Ro 4-3781
- Vitamin A acid methyl ester
- 11-cis Retinoic Acid Methyl Ester
- Retinoic acid, methyl ester
- Retinoic acid, methyl ester, all-trans-
- .BETA.-RETINOIC ACID METHYL ESTER
- Vitamin A-Saeuremethylester
- All-trans-Vitamin A acid methyl ester
- Q27292800
- UNII-WS76I7L4S7
- WS76I7L4S7
- NS00114103
- Vitamin A-Saeuremethylester [German]
- MFCD00853557
- 339-16-2
- beta-Retinoic acid methyl ester
- DTXSID401316812
- BRN 2059353
- methyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
- SREQLAJQLXPNMC-DXYSAURFSA-N
- J-019374
- 861043-70-1
- CHEMBL488005
- SCHEMBL990601
- ALL-TRANS-METHYL RETINOATE
- Retinoic acid, methyl ester, 13-cis-
- retinoic acid methyl ester
- Methyl (2e,4e,6e,8e)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)nona-2,4,6,8-tetraenoate
- Retinoic acid, methyl ester, all-trans-(8CI)
- DB-265356
- G87050
- 4-09-00-02387 (Beilstein Handbook Reference)
- Methyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
- TS-09752
- CS-0771236
- HY-W687496
-
- Inchi： 1S/C21H30O2/c1-16(9-7-10-17(2)15-20(22)23-6)12-13-19-18(3)11-8-14-21(19,4)5/h7,9-10,12-13,15H,8,11,14H2,1-6H3/b10-7+,13-12+,16-9+,17-15+
- InChI Key： SREQLAJQLXPNMC-DXYSAURFSA-N
- SMILES： O(C)C(/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O
Computed Properties
- Exact Mass: 314.22500
- Monoisotopic Mass: 314.22458
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 0.975
- Melting Point: 66-68°C
- Boiling Point: 426.1°Cat760mmHg
- Flash Point: 229.8°C
- Refractive Index: 1.534
- PSA: 26.30000
- LogP: 5.69100
all-trans-Retinoic Acid Methyl Ester Security Information
- Storage Condition：Amber Vial, -86°C Freezer
all-trans-Retinoic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R250300-2mg |
all-trans-Retinoic Acid Methyl Ester |
339-16-2 | 2mg |
$110.00 | 2023-05-17 | ||
| TRC | R250300-5mg |
all-trans-Retinoic Acid Methyl Ester |
339-16-2 | 5mg |
$ 152.00 | 2023-09-06 | ||
| TRC | R250300-10mg |
all-trans-Retinoic Acid Methyl Ester |
339-16-2 | 10mg |
$276.00 | 2023-05-17 | ||
| TRC | R250300-25mg |
all-trans-Retinoic Acid Methyl Ester |
339-16-2 | 25mg |
$689.00 | 2023-05-17 | ||
| TRC | R250300-50mg |
all-trans-Retinoic Acid Methyl Ester |
339-16-2 | 50mg |
$1097.00 | 2023-05-17 | ||
| A2B Chem LLC | AF71396-1mg |
Retinoic acid, methyl ester |
339-16-2 | 95% | 1mg |
$182.00 | 2024-04-20 | |
| A2B Chem LLC | AF71396-5mg |
Retinoic acid, methyl ester |
339-16-2 | 95% | 5mg |
$358.00 | 2024-04-20 | |
| A2B Chem LLC | AF71396-10mg |
Retinoic acid, methyl ester |
339-16-2 | 95% | 10mg |
$512.00 | 2024-04-20 | |
| A2B Chem LLC | AF71396-25mg |
Retinoic acid, methyl ester |
339-16-2 | 95% | 25mg |
$776.00 | 2024-04-20 | |
| A2B Chem LLC | AF71396-50mg |
Retinoic acid, methyl ester |
339-16-2 | 95% | 50mg |
$1055.00 | 2024-04-20 |
all-trans-Retinoic Acid Methyl Ester Related Literature
-
G. Britton Nat. Prod. Rep. 1985 2 349
-
2. Preparation, properties, and reactions with sulphur dioxide of triphenylphosphine oxide complexes of manganese(II) thiocyanate. Crystal structures of [{Mn(OPPh3)2(NCS)(μ-NCS)}2], [Mn(OPPh3)4(NCS)2], and (PPh3O)(PPh3OH)(HSO4), a derivative of sulphuric acid formed under ambient air oxidation of sulphur dioxideK. Al-Farhan,Brian Beagley,Oraib El-Sayrafi,George A. Gott,Charles A. McAuliffe,Philomena P. Mac Rory,Robin G. Pritchard J. Chem. Soc. Dalton Trans. 1990 1243
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3. Fluorophosphine complexes of rhodium(I) and iridium(I): towards the design of systems with extended metal–metal interactions. The crystal structure of [{IrCl(PF3)2}2]Peter B. Hitchcock,Stephen Morton,John F. Nixon J. Chem. Soc. Dalton Trans. 1985 1295
-
Elena N. Prilezhaeva Russ. Chem. Rev. 2000 69 367
-
G. Britton Nat. Prod. Rep. 1989 6 359
339-16-2 (all-trans-Retinoic Acid Methyl Ester) Related Products
- 124100-18-1(2,4,6,8,10,12,14,16,18-Nonadecanonaenoic acid,4,8,13,17-tetramethyl-19-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methylester, (2E,4E,6E,8E,10E,12E,14E,16E,18E)-)
- 15356-72-6(2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester)
- 106140-79-8(2,4-Pentadienoic acid, 3-ethyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,methyl ester, (E,E)-)
- 58526-50-4(9-cis-Retinoic Acid Methyl Ester)
- 15498-86-9(Retinyl Retinoate)
- 25428-67-5(11-cis-Retinoic Acid Methyl Ester)
- 92369-26-1(2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester)
- 16760-45-5(13-cis Retinoic Acid Methyl Ester)
- 51077-51-1(Retinoic acid,7,8-dihydro-, methyl ester, 13-cis- (9CI))
- 106140-57-2(2,4-Pentadienoic acid, 3-ethyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,methyl ester, (Z,E)-)
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